Cas no 581813-21-0 (Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-)
581813-21-0 structure
Product Name:Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-
CAS No:581813-21-0
MF:C8H6F5N
MW:211.131959438324
CID:1608956
PubChem ID:22337617
Update Time:2025-04-21
Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-
- DTXSID201227035
- 581813-21-0
- SCHEMBL964459
- [2,3-difluoro-4-(trifluoromethyl)phenyl]methanamine
- 2,3-Difluoro-4-(trifluoromethyl)benzenemethanamine
- 2,3-difluoro-4-(trifluoromethyl)benzylamine
- MFCD06212917
-
- Inchi: 1S/C8H6F5N/c9-6-4(3-14)1-2-5(7(6)10)8(11,12)13/h1-2H,3,14H2
- InChI Key: PEKCLTCAWNBFME-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(F)(F)F)C=CC=1CN)F
Computed Properties
- Exact Mass: 211.04208
- Monoisotopic Mass: 211.04204001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC56282-250mg |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | 95% | 250mg |
£86.00 | 2025-02-21 | |
| Apollo Scientific | PC56282-1g |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | 95% | 1g |
£290.00 | 2025-02-21 | |
| Apollo Scientific | PC56282-5g |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | 95% | 5g |
£960.00 | 2025-02-21 | |
| Key Organics Ltd | PS-15154-1mg |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-15154-5mg |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-15154-10mg |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-15154-50mg |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | PS-15154-100mg |
2,3-Difluoro-4-(trifluoromethyl)benzylamine |
581813-21-0 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582404-1g |
(2,3-Difluoro-4-(trifluoromethyl)phenyl)methanamine |
581813-21-0 | 98% | 1g |
¥3087.00 | 2024-05-07 | |
| abcr | AB531318-250mg |
2,3-Difluoro-4-(trifluoromethyl)benzylamine; . |
581813-21-0 | 250mg |
€192.70 | 2025-04-17 |
Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
581813-21-0 (Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-) Related Products
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